Cas no 2580220-67-1 (3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid)

3-{(tert-Butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid is a specialized benzoic acid derivative featuring both a tert-butoxycarbonyl (Boc) protected amine and a 1,2,4-triazole substituent. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its dual functional groups, which enable selective modifications at either the Boc-protected amine or the carboxylic acid moiety. The presence of the 1,2,4-triazole ring enhances its utility as a building block for heterocyclic compounds, often employed in the development of pharmaceuticals and agrochemicals. Its stability under standard conditions and compatibility with common coupling reagents make it a practical intermediate for peptide synthesis and other advanced chemical transformations.

3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid structure

2580220-67-1 structure

Product Name:3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid

CAS No:2580220-67-1

MF:C₁₄H₁₆N₄O₄

MW:304.301242828369

CID:5661853

PubChem ID:165892827

Update Time:2025-10-28

3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2580220-67-1
- 3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid
- EN300-27723686
- 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid
- Inchi： 1S/C14H16N4O4/c1-14(2,3)22-13(21)17-10-6-9(12(19)20)4-5-11(10)18-8-15-7-16-18/h4-8H,1-3H3,(H,17,21)(H,19,20)
- InChI Key： VTQUVOHEXRAVEC-UHFFFAOYSA-N
- SMILES： O(C(NC1C=C(C(=O)O)C=CC=1N1C=NC=N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 304.11715500g/mol
Monoisotopic Mass: 304.11715500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 106Å²

3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27723686-0.05g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	0.05g	$719.0	2025-03-20
Enamine	EN300-27723686-0.1g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	0.1g	$755.0	2025-03-20
Enamine	EN300-27723686-0.25g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	0.25g	$789.0	2025-03-20
Enamine	EN300-27723686-0.5g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	0.5g	$823.0	2025-03-20
Enamine	EN300-27723686-1.0g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	1.0g	$857.0	2025-03-20
Enamine	EN300-27723686-2.5g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	2.5g	$1680.0	2025-03-20
Enamine	EN300-27723686-5.0g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	5.0g	$2485.0	2025-03-20
Enamine	EN300-27723686-10.0g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1	95.0%	10.0g	$3683.0	2025-03-20
Enamine	EN300-27723686-1g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1		1g	$857.0	2023-09-10
Enamine	EN300-27723686-5g	3-{[(tert-butoxy)carbonyl]amino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid	2580220-67-1		5g	$2485.0	2023-09-10

3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Additional information on 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid

Research Brief on 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 2580220-67-1)

In recent years, the compound 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 2580220-67-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule modulators. The tert-butoxycarbonyl (Boc) protecting group and the 1,2,4-triazole moiety contribute to its stability and bioactivity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid, highlighting its improved yield and purity compared to traditional methods. The study also explored its role as a precursor for more complex derivatives, which exhibited potent inhibitory effects against specific kinases involved in inflammatory pathways.

Another key area of research involves the compound's application in targeted drug delivery systems. A 2024 study published in ACS Chemical Biology demonstrated that 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid could be conjugated with nanoparticles to enhance the bioavailability and tissue specificity of anticancer agents. The results indicated a significant reduction in off-target effects and improved therapeutic efficacy in preclinical models.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with biological targets. For instance, molecular docking simulations revealed that the triazole ring forms critical hydrogen bonds with active-site residues of target enzymes, explaining its high binding affinity. These findings are instrumental in guiding the design of next-generation derivatives with optimized pharmacokinetic profiles.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 2580220-67-1) represents a versatile and pharmacologically relevant molecule with broad applications in drug development. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. The integration of synthetic chemistry, computational biology, and preclinical studies will be crucial in advancing this compound toward clinical trials.